4-Amino-3-[2-[6-(4-fluoro-2-methylphenyl)-3-pyridinyl]diazenyl]-1-naphthalenesulfonic acid, monosodium salt

• IUPAC Name: sodium;4-amino-3-[[6-(4-fluoro-2-methylphenyl)pyridin-3-yl]diazenyl]naphthalene-1-sulfonate
• InChI: InChI=1S/C22H17FN4O3S.Na/c1-13-10-14(23)6-8-16(13)19-9-7-15(12-25-19)26-27-20-11-21(31(28,29)30)17-4-2-3-5-18(17)22(20)24;/h2-12H,24H2,1H3,(H,28,29,30);/q;+1/p-1
• InChI Key: OEEZHMGRDYLKGJ-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=NC=C(C=C2)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)[O-])N.[Na+]
• Molecular Formula: C22H16FN4NaO3S
• Molecular Weight: 458.4 g/mol
• CAS RN: 1357164-52-3

Description

“4-Amino-3-[2-[6-(4-fluoro-2-methylphenyl)-3-pyridinyl]diazenyl]-1-naphthalenesulfonic acid, monosodium salt” is a complex organic compound. Its molecular formula is C22H17FN4O3S. The compound has an average mass of 436.459 Da and a monoisotopic mass of 436.100525 Da.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups present. It includes a naphthalene ring, a pyridine ring, and a phenyl ring, all connected by diazenyl and amino linkages. The presence of a fluorine atom on the phenyl ring adds to the complexity.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3. It has 7 hydrogen bond acceptors and 3 hydrogen bond donors. Its polar surface area is 126 Å2 and its molar refractivity is 115.1±0.5 cm3.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have developed a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. When combined with a Matteson–CH₂–homologation step, this protocol enables formal anti-Markovnikov alkene hydromethylation—a transformation previously unknown. The sequence has been applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Chemical Research and Pharmaceutical Intermediates

• Application : The compound finds use in chemical research due to its unique structure. .

Coupling Reactions and Biologically Active Terphenyls

• Application : 4-Fluorophenylboronic acid, a reactant derived from this compound, participates in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes. .

Hydrochloride Derivative for Specific Applications

• Application : The hydrochloride derivative of 4-Amino-3-fluorophenylboronic acid (CAS Number: 1256355-32-4) may have specific applications. .

4-Methoxy-2-Methylphenylboronic Acid

• Application : This related compound, 4-Methoxy-2-methylphenylboronic acid, is used in various contexts. .

Future Directions

Fluorinated compounds, including fluoropyridines, have been the subject of increasing interest in recent years due to their unique properties. They have found applications in various fields, including medicinal chemistry and agriculture. The development of new synthetic methods and the exploration of their properties and applications are likely areas of future research.